6-Amino-2,4-dimethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

• IUPAC Name: 6-amino-2,4-dimethyl-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C5H8N4O2/c1-8-4(10)3(6)7-9(2)5(8)11/h1-2H3,(H2,6,7)
• InChI Key: CZOXGZAOMUYEIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=NN(C1=O)C)N
• Molecular Formula: C5H8N4O2
• Molecular Weight: 156.14 g/mol
• CAS No.: 1154932-94-1

Description

“6-Amino-2,4-dimethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione” is a chemical compound with the molecular formula C5H8N4O2 and a molecular weight of 156.14 g/mol. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of similar compounds usually relies either on the build-up of a triazine ring to a triazole ring or the construction of a triazole ring on the basis of a triazine-containing compound. It reacts with an excess of benzoyl chloride in the presence of triethylamine in refluxing chloroform to give 3-dibenzoylamino-5,6-dimethyl-1,2,4-triazine.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as NMR, HPLC, LC-MS, and UPLC.

Chemical Reactions Analysis

This compound reacts with an excess of benzoyl chloride in the presence of triethylamine in refluxing chloroform to give 3-dibenzoylamino-5,6-dimethyl-1,2,4-triazine. It also undergoes reactions involving the assembly of a triazine ring on the basis of a triazole-containing starting material or the assembly of a triazole ring starting from a triazine-containing compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” can be analyzed using various techniques such as NMR, HPLC, LC-MS, and UPLC.

Scientific Research Applications

Synthesis of 1,2,4-Triazine Derivatives

The compound 6-Amino-2,4-dimethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione has been a subject of research for the synthesis of various 1,2,4-triazine derivatives. For instance, the treatment of 6-amino-5-arylazo-1,3-dimethyluracils with urea or N,N′-carbonyldiimidazole resulted in the formation of 6-aryl-1,3-dimethyl-6,7-dihydro-6-azalumazin-7-(6H)ones, which upon further hydrolysis yielded 2-aryl-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxylic acids, known as 1-aryl-6-azauracil-5-carboxylic acids. These acids could then be thermally decomposed to generate 2-aryl-1,2,4-triazine-3,5-(2H,4H)diones, known as 1-aryl-6-azauracils (Yoneda & Higuchi, 1980).

Reactivity Studies

In another study, the reactivity of a related compound, 2,3,6,7-tetrahydro-7phenoxymethyl-4H-oxazolo[3,2-a]triazin-2-one-4-thione, was investigated. This research explored the methylation reactions of the compound under various conditions, leading to different methylated products. The study provided insights into the structural determinations and reactivity patterns of this class of compounds, contributing to the understanding of N-substituted triazines' synthesis and reactivity (Forfar, Bourgeois, & Jarry, 1998).

Future Directions

The future directions for “6-Amino-2,4-dimethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione” could involve further exploration of its synthesis methods, chemical reactions, and potential applications. It could also involve further investigation of its physical and chemical properties, safety and hazards, and mechanism of action.